1-bromopropan-2-amine hydrobromide
Overview
Description
1-Bromopropan-2-amine hydrobromide, also known as 1-bromo-2-propanamine hydrobromide, is an organic compound with the chemical formula C3H9BrN. It is a colorless, water-soluble, crystalline solid that is used in a variety of laboratory and industrial applications. It is an important reagent in organic synthesis, and is used in a wide range of reactions, including the synthesis of amines, amides, and other organic compounds.
Mechanism of Action
1-Bromopropan-2-amine hydrobromide acts as a proton acceptor, meaning it accepts a proton from a proton donor. This protonation results in the formation of an intermediate species, which can then undergo further reaction to form the desired product.
Biochemical and Physiological Effects
1-Bromopropan-2-amine hydrobromide has no known biochemical or physiological effects. It is not considered to be toxic and is not known to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
1-Bromopropan-2-amine hydrobromide has several advantages for laboratory experiments. It is relatively inexpensive and can be easily obtained. It is also water-soluble, making it easy to use in aqueous solutions. Additionally, it is a relatively stable compound and has a long shelf life. However, it is also a strong acid and can cause skin and eye irritation, so it should be handled with caution.
Future Directions
1-Bromopropan-2-amine hydrobromide has potential applications in a variety of fields, including pharmaceuticals, materials science, and biotechnology. It has been used in the synthesis of peptides and proteins, as well as in the synthesis of polymers and other materials. Additionally, it has potential applications in the synthesis of amines, amides, and other organic compounds. Furthermore, it could be used in the synthesis of drugs, and in the development of new materials and technologies.
Synthesis Methods
1-Bromopropan-2-amine hydrobromide is synthesized by the reaction of 1-bromopropan-2-amine hydrobromideopanol and ammonia in the presence of hydrobromic acid. This reaction is exothermic and can be carried out at room temperature. The reaction is typically carried out in aqueous solution, with the resulting product being a white, crystalline solid.
Scientific Research Applications
1-Bromopropan-2-amine hydrobromide is used in a variety of scientific research applications. It is used in the synthesis of amines and amides, as well as in the synthesis of other organic compounds. It is also used in the synthesis of peptides and proteins, as well as in the synthesis of pharmaceuticals. Additionally, it is used in the synthesis of polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-bromopropan-2-amine hydrobromide involves the reaction of 1-bromopropane with ammonia followed by treatment with hydrobromic acid.", "Starting Materials": [ "1-bromopropane", "ammonia", "hydrobromic acid" ], "Reaction": [ "1. 1-bromopropane is reacted with excess ammonia in a sealed vessel at high temperature and pressure to form 1-bromopropan-2-amine.", "2. The resulting 1-bromopropan-2-amine is then treated with hydrobromic acid to form 1-bromopropan-2-amine hydrobromide.", "3. The product is isolated by filtration and drying." ] } | |
CAS RN |
2403-31-8 |
Product Name |
1-bromopropan-2-amine hydrobromide |
Molecular Formula |
C3H9Br2N |
Molecular Weight |
218.9 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
